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Compound of Interest

(R)-1-Fluoro-2-propylamine
Compound Name:

Hydrochloride
CAS No.: 273734-17-1
Cat. No.: B1449289

Get Quote

Executive Summary & Immediate Classification

Do not dispose of this compound down the drain.

(R)-1-Fluoro-2-propylamine Hydrochloride (CAS: 273734-17-1) is a fluorinated organic
amine salt. For disposal purposes, it must be classified as Halogenated Organic Waste.[1]

Failure to segregate this compound correctly can result in:

* Regulatory Violation: Violation of RCRA (Resource Conservation and Recovery Act)
standards regarding halogenated compounds.

¢ Incinerator Damage: Standard non-halogenated waste incinerators cannot handle the
hydrofluoric acid (HF) generated during the combustion of this compound.

o Safety Hazards: Potential generation of toxic vapors if mixed with incompatible waste
streams (e.g., strong oxidizers).
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Quick Reference Data

Parameter Detail

Chemical Name (R)-1-Fluoro-2-propylamine Hydrochloride
CAS Number 273734-17-1

Molecular Formula C3H8FN - HCI

Waste Stream Halogenated Organic (Solid or Liquid)
Primary Hazard Corrosive (Skin/Eye), Fluorine Content

RCRA Characteristic Likely D002 (Corrosivity) if in solution; treat as

Hazardous Waste.

Scientific Rationale: The "Why" Behind the Protocol

To ensure compliance and safety, it is critical to understand the chemical causality dictating
these procedures.

The Fluorine Factor

Unlike standard amine salts (e.g., propylamine HCI), the presence of the fluorine atom on the
beta-carbon changes the disposal thermodynamics.

o Combustion Mechanism: Upon incineration, the C-F bond breaks. In the presence of
hydrogen sources (like the HCI salt counterion or hydrocarbons), this generates Hydrofluoric
Acid (HF) gas rather than CO2 and H20.

o Operational Impact: HF is highly corrosive to the ceramic linings of standard incinerators.
Therefore, this waste must be routed to facilities equipped with alkaline scrubbers designed
to neutralize acid gases. This is why the "Halogenated" label is non-negotiable.

Stability of the Salt

The hydrochloride salt form is generally stable and non-volatile compared to the free amine.

e Do Not Neutralize: Do not attempt to convert the salt to the free amine (free-basing) prior to
disposal. The free amine is likely volatile (low boiling point) and flammable, increasing the
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risk of inhalation exposure and fire during transport. Keep it as the stable solid salt or in
solution.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)

Use this for expired shelf stock or solid spill cleanup residues.

o PPE Verification: Don nitrile gloves (double gloving recommended), safety goggles, and a
lab coat. Ensure a functional fume hood is nearby.

o Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar. Do not use
glass if there is any risk of HF generation or if the container will be compacted.

o Transfer: Transfer the solid material into the HDPE jar.

e Labeling: Apply a hazardous waste label immediately.
o Must Read: "Hazardous Waste - Solid - Halogenated Organic."
o Constituents: List "(R)-1-Fluoro-2-propylamine HCI."[2]

o Segregation: Place the jar in the Halogenated Solid Waste satellite accumulation area. Do
not mix with non-halogenated solids (e.g., simple agarose gels or paper towels).

Protocol B: Liquid Waste (Reaction Mixtures/Solutions)

Use this for reaction byproducts or stock solutions.

o Compatibility Check: Ensure the solution pH is between 5 and 9 if possible, though the
"Halogenated" stream can often tolerate wider ranges. Never mix with strong oxidizers (e.g.,
Nitric Acid) or reactive metals.

e Segregation: Pour the solution into the Halogenated Waste Carboy (typically distinct from the
Non-Halogenated/Organic solvent carboy).

o Note: Even if the solvent is 99% Methanol (non-halogenated) and only contains 1% of the
fluorinated amine, the entire volume is now classified as Halogenated Waste.
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» Logging: Record the volume and chemical name on the carboy's log sheet. This is vital for
the disposal vendor to determine the BTU value and halogen content.

Visual Workflow: Decision Tree

The following diagram illustrates the logical flow for disposing of (R)-1-Fluoro-2-propylamine
Hydrochloride, ensuring the material ends up in the correct waste stream.

Waste Generation:
(R)-1-Fluoro-2-propylamine HCI

Determine Physical State

Solid Waste Liquid Waste
(Pure Salt or Spill Debris) (Dissolved in Solvent)
Container: Wide-mouth HDPE Jar Container: Halogenated Solvent Carboy

LABELING CRITICAL:
Mark as 'Halogenated Organic'

Satellite Accumulation Area
(Secondary Containment)

EHS / Vendor Pickup
(Incineration w/ Scrubbers)
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Click to download full resolution via product page
Figure 1: Decision tree for the segregation and packaging of fluorinated amine waste.
Emergency Procedures: Spills
In the event of a spill outside of a fume hood:

o Evacuate & Ventilate: If the spill is significant (>50g) or dust is airborne, evacuate the
immediate area and allow dust to settle.

o PPE: Wear N95 respirator (if dust is present), goggles, and nitrile gloves.
o Containment:

o Solids: Gently cover with wet paper towels to prevent dust generation, then scoop into a
waste container.

o Liquids: Absorb with vermiculite or sand. Do not use combustible materials (like sawdust)
if the solvent is flammabile.

o Decontamination: Wipe the surface with a mild soap solution. Place all cleanup materials
(wipes, gloves) into the Halogenated Solid Waste bin.

Regulatory Compliance & References

This protocol adheres to the principles of the Resource Conservation and Recovery Act
(RCRA). While this specific compound may not be explicitly "P-Listed" or "U-Listed" by name in
40 CFR 261.33, it is regulated under the "Mixture Rule" and characteristic definitions when part
of a hazardous waste stream.

Key Regulatory Codes|[3][4][5][6][7]

e 40 CFR 261.31 (F-List): Pertains to spent halogenated solvents.

e 40 CFR 262.11: Requirement for hazardous waste determination.
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» U.S. Environmental Protection Agency (EPA).Hazardous Waste Listings: Solvents (F-List).
RCRA Online. Available at: [Link]

e PubChem.Compound Summary: (R)-1-Fluoro-2-propylamine hydrochloride. National
Library of Medicine. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. mMn.uio.no [mn.uio.no]

e 2. (R)-1-Fluoro-2-propylamine hydrochloride 95% | CAS: 273734-17-1 | AChemBlock
[achemblock.com]

¢ To cite this document: BenchChem. [(R)-1-Fluoro-2-propylamine Hydrochloride: Proper
Disposal Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1449289/docs#r-1-fluoro-2-propylamine-
hydrochloride-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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